Cas no 1805387-69-2 (3-Amino-2-(bromomethyl)-6-(difluoromethyl)pyridine-4-methanol)

3-Amino-2-(bromomethyl)-6-(difluoromethyl)pyridine-4-methanol is a versatile pyridine derivative with a reactive bromomethyl group and a difluoromethyl substituent, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both amino and hydroxymethyl functionalities enhances its utility in further functionalization, enabling the construction of complex heterocyclic frameworks. The difluoromethyl group contributes to improved metabolic stability and bioavailability in target molecules. This compound is particularly useful in medicinal chemistry for the development of bioactive compounds, including enzyme inhibitors and receptor modulators. Its well-defined reactivity profile allows for precise modifications, supporting advancements in drug discovery and fine chemical applications.
3-Amino-2-(bromomethyl)-6-(difluoromethyl)pyridine-4-methanol structure
1805387-69-2 structure
Product Name:3-Amino-2-(bromomethyl)-6-(difluoromethyl)pyridine-4-methanol
CAS No:1805387-69-2
MF:C8H9BrF2N2O
MW:267.070667982101
CID:4857668
Update Time:2025-10-21

3-Amino-2-(bromomethyl)-6-(difluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-2-(bromomethyl)-6-(difluoromethyl)pyridine-4-methanol
    • Inchi: 1S/C8H9BrF2N2O/c9-2-6-7(12)4(3-14)1-5(13-6)8(10)11/h1,8,14H,2-3,12H2
    • InChI Key: QTXKRUOMXPVFNK-UHFFFAOYSA-N
    • SMILES: BrCC1C(=C(CO)C=C(C(F)F)N=1)N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 185
  • XLogP3: 1.1
  • Topological Polar Surface Area: 59.1

3-Amino-2-(bromomethyl)-6-(difluoromethyl)pyridine-4-methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029064161-1g
3-Amino-2-(bromomethyl)-6-(difluoromethyl)pyridine-4-methanol
1805387-69-2 97%
1g
$1,445.30 2022-04-01

Additional information on 3-Amino-2-(bromomethyl)-6-(difluoromethyl)pyridine-4-methanol

Comprehensive Overview of 3-Amino-2-(bromomethyl)-6-(difluoromethyl)pyridine-4-methanol (CAS No. 1805387-69-2)

The compound 3-Amino-2-(bromomethyl)-6-(difluoromethyl)pyridine-4-methanol (CAS No. 1805387-69-2) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and bromomethyl functional groups, make it a valuable intermediate for synthesizing novel bioactive molecules. Researchers are increasingly interested in this compound due to its versatility in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and bioavailability. The presence of the difluoromethyl group in CAS No. 1805387-69-2 aligns with this trend, as fluorination is a key strategy in modern medicinal chemistry. Additionally, the bromomethyl moiety offers a reactive site for further functionalization, enabling the creation of diverse molecular architectures. This dual functionality positions the compound as a critical building block in the synthesis of next-generation therapeutics.

From an industrial perspective, 3-Amino-2-(bromomethyl)-6-(difluoromethyl)pyridine-4-methanol is gaining attention for its potential applications in crop protection. The agrochemical sector is actively exploring pyridine-based compounds due to their efficacy in pest and disease management. The difluoromethyl group, in particular, is known to enhance the lipophilicity and membrane permeability of agrochemicals, improving their field performance. As sustainability becomes a global priority, this compound’s role in developing eco-friendly pesticides is under scrutiny.

The synthesis and characterization of CAS No. 1805387-69-2 involve advanced techniques such as NMR spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound’s purity and stability, which are critical for reproducible research outcomes. Researchers frequently search for synthetic protocols for bromomethyl pyridines or difluoromethylated intermediates, reflecting the growing interest in this chemical space. The compound’s robust synthetic accessibility further enhances its appeal to chemists and pharmaceutical developers.

In the context of drug discovery, 3-Amino-2-(bromomethyl)-6-(difluoromethyl)pyridine-4-methanol is being investigated for its potential to address unmet medical needs. For instance, its scaffold is being evaluated in the design of targeted cancer therapies, where selective kinase inhibition is paramount. The compound’s amino and hydroxymethyl groups provide additional handles for structure-activity relationship (SAR) studies, enabling fine-tuning of pharmacological properties. This adaptability is crucial in the era of personalized medicine.

Another emerging application of CAS No. 1805387-69-2 lies in the field of materials science. The integration of fluorinated pyridines into organic electronic materials is a hot topic, given their potential to improve charge transport properties. Researchers are exploring how the difluoromethyl and bromomethyl functionalities can influence the optoelectronic behavior of conjugated polymers. Such innovations could pave the way for more efficient solar cells and light-emitting diodes (LEDs).

As the scientific community continues to explore the capabilities of 3-Amino-2-(bromomethyl)-6-(difluoromethyl)pyridine-4-methanol, safety and regulatory compliance remain paramount. While the compound is not classified as hazardous, proper handling protocols must be followed to ensure workplace safety. Researchers often inquire about storage conditions for bromomethyl pyridines or stability of difluoromethyl compounds, highlighting the need for clear guidelines. Manufacturers and suppliers play a vital role in providing this information to end-users.

In conclusion, CAS No. 1805387-69-2 represents a multifaceted tool for innovation across pharmaceuticals, agrochemicals, and materials science. Its structural complexity and functional diversity make it a standout candidate for addressing contemporary challenges in these fields. As research progresses, the compound’s full potential will undoubtedly unfold, offering new opportunities for scientific advancement and industrial application.

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